Cas no 1021214-66-3 (N-[6-({2-[bis(propan-2-yl)amino]ethyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide)

• Product Name: N-[6-({2-[bis(propan-2-yl)amino]ethyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide
• CAS No: 1021214-66-3
• MF: C₁₆H₂₈N₄OS
• MW: 324.484722137451
• CID: 5949877
• PubChem ID: 25855558
• Update Time: 2025-07-16

N-[6-({2-[bis(propan-2-yl)amino]ethyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[6-({2-[bis(propan-2-yl)amino]ethyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide
• N-[6-[2-[di(propan-2-yl)amino]ethylsulfanyl]pyridazin-3-yl]-2-methylpropanamide
• F5126-0775
• AKOS024499667
• SR-01000921221
• N-(6-((2-(diisopropylamino)ethyl)thio)pyridazin-3-yl)isobutyramide
• VU0636806-1
• SR-01000921221-1
• 1021214-66-3

• Inchi： 1S/C16H28N4OS/c1-11(2)16(21)17-14-7-8-15(19-18-14)22-10-9-20(12(3)4)13(5)6/h7-8,11-13H,9-10H2,1-6H3,(H,17,18,21)
• InChI Key： BCDMINUJGPWGLH-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCCN(C(C)C)C(C)C)C=C1)(=O)C(C)C

Computed Properties

• Exact Mass: 324.19838270g/mol
• Monoisotopic Mass: 324.19838270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-[6-({2-[bis(propan-2-yl)amino]ethyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide

N-[6-({2-[bis(propan-2-yl)amino]ethyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide (CAS No. 1021214-66-3): A Comprehensive Overview

N-[6-({2-[bis(propan-2-yl)amino]ethyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide (CAS No. 1021214-66-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the pyridazine class and features a unique sulfanyl and amino functional group arrangement. Its structural complexity and potential biological activity make it a subject of ongoing investigation for various therapeutic applications.

The chemical structure of N-[6-({2-[bis(propan-2-yl)amino]ethyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide is characterized by a pyridazine ring linked to a sulfanyl group, which is further attached to an aminoethyl moiety substituted with two isopropyl groups. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for its potential use in drug development.

Recent studies have highlighted the potential of N-[6-({2-[bis(propan-2-yl)amino]ethyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Additionally, preliminary investigations into the neuroprotective effects of N-[6-({2-[bis(propan-2-yl)amino]ethyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide have yielded encouraging results. Studies using animal models have demonstrated that this compound can reduce oxidative stress and prevent neuronal cell death, suggesting its potential in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-[6-({2-[bis(propan-2-yl)amino]ethyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide has also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable distribution profile, which are essential factors for its potential use as an oral medication. Furthermore, its metabolic stability in liver microsomes indicates that it may have a prolonged half-life, which could be beneficial for sustained therapeutic effects.

In terms of safety, preclinical toxicology studies have indicated that N-[6-({2-[bis(propan-2-yl)amino]ethyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide has a low toxicity profile at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of N-[6-({2-[bis(propan-2-yl)amino]ethyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide involves several steps, including the formation of the pyridazine ring, introduction of the sulfanyl group, and subsequent functionalization with the aminoethyl moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its commercialization as a pharmaceutical product.

In conclusion, N-[6-{(2-bis(isopropylamino)-ethanethio)-pyridazin--3--yl}--isobutyramide (CAS No. 1021214--66--3) represents a promising compound with diverse therapeutic potentials. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.